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Compound of Interest

Compound Name: Penoxsulam

Cat. No.: B166495

For researchers, scientists, and drug development professionals, understanding the tank-mix
compatibility of penoxsulam is critical for developing effective and crop-safe weed
management strategies. Penoxsulam, a triazolopyrimidine sulfonamide herbicide, functions by
inhibiting the acetolactate synthase (ALS) enzyme, crucial for branched-chain amino acid
synthesis in susceptible plants.[1][2] This mode of action makes it a valuable tool in modern
agriculture, particularly in rice cultivation.[2][3] Tank-mixing penoxsulam with other herbicides
can broaden the weed control spectrum, manage herbicide resistance, and improve overall
efficacy.[2][4] This document provides a detailed overview of penoxsulam's tank-mix
compatibility, supported by quantitative data, experimental protocols, and logical workflow
diagrams.

Data Presentation: Efficacy of Penoxsulam Tank-
Mixes

The following tables summarize quantitative data from various field trials on the efficacy of
penoxsulam tank-mixes for weed control and the impact on crop yield, primarily in
transplanted and direct-seeded rice.

Table 1. Penoxsulam + Cyhalofop-butyl Tank-Mix Efficacy in Rice

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b166495?utm_src=pdf-interest
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://isws.org.in/IJWSn/File/2019_51_Issue-3_227-231.pdf
https://www.jindunchemical.com/h-nd-132.html
https://www.jindunchemical.com/h-nd-132.html
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20163287425
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.jindunchemical.com/h-nd-132.html
https://www.jindunchemical.com/h-nd-1304.html
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.benchchem.com/product/b166495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check

Availability & Pricing

Tank Penoxs  Cyhalof Weed Rice
ank-
Mi ulam op-butyl Target Control Grain Crop Referen
iX
Rate (g Rate (g Weeds Efficien  Yield Safety ce(s)
Partner . .
a.i./ha) a.i./ha) cy (%) (t/ha)
Echinoch
loa crus-
Cyhalofo galli, 413 -
10.2 51 92-98.31 Safe [5]16][7]
p-butyl Sedges, 8.46
Broadleaf
weeds
Echinoch
loa crus-
galli,
(Ready- Other
Cyhalofo )
- mix 135 grassy ~97 5.45 Safe [8]
p-butyl )
g a.i./ha) weeds,
Broadleaf
weeds,
Sedges
Sedges,
(Ready-
Cyhalofo ] Broadleaf
- mix 130 97.34 - Safe [6][7]
p-butyl ) weeds,
g a.i./ha)
Grasses
Sedges,
(Ready-
Cyhalofo ) Broadleaf
- mix 135 98.31 - Safe [6][7]
p-butyl ) weeds,
g a.i./ha)
Grasses

Table 2: Penoxsulam + Butachlor Tank-Mix Efficacy in Transplanted Rice
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Table 3: Penoxsulam + Other Herbicides Tank-Mix Efficacy in Rice
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Note: "a.i./ha" refers to active ingredient per hectare. "-" indicates that the specific data was not
provided in the cited source.

Experimental Protocols
Protocol 1: Jar Test for Physical Compatibility
Assessment

This protocol outlines a standardized procedure to determine the physical compatibility of
penoxsulam with other herbicide formulations in a tank-mix. Physical incompatibility can lead
to the formation of precipitates, gels, or clumps, which can clog spray equipment and result in
uneven application.

Materials:
e Aclean, clear glass jar with a lid (1-liter or 1-quart capacity)
o Water from the same source that will be used for the actual spray solution

» Pipettes or measuring cylinders for accurate measurement of herbicides
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e The herbicide formulations to be tested (e.g., Penoxsulam SC/OD, partner herbicide
EC/WP/WDG)

e Adjuvants, if required by the herbicide labels
o Personal Protective Equipment (PPE) as specified on the herbicide labels
Procedure:

o Read Labels: Thoroughly read the labels of all products to be mixed for any specific tank-
mixing instructions, restrictions, or recommended mixing order.

o Prepare the Carrier: Fill the jar to half its volume with the water that will be used for spraying.

o Adhere to Mixing Order (W-A-L-E-S): The order of adding different formulations is crucial. A
common guideline is the WALES or APPLES acronym:

[e]

Wettable powders (WP) and Water-dispersible granules (WDG) should be added first. Pre-
slurry these with a small amount of water before adding to the jar.

[e]

Agitate the solution thoroughly after adding each component.

(¢]

Liquid flowables (F) or Suspension Concentrates (SC).

[¢]

Emulsifiable concentrates (EC).

[¢]

Solutions (S) and any adjuvants are typically added last.

e Add Products Proportionally: Add each product to the jar in the correct proportion to simulate
the final spray concentration. For example, if the intended spray volume is 200 L/ha and the
herbicide rate is 0.5 L/ha, for a 1-liter jar test, you would add 2.5 ml of the herbicide.

o Agitate and Observe: After adding all components, securely close the lid and shake the jar
vigorously for 30-60 seconds.

¢ |ncubation and Final Observation: Let the mixture stand for 15-30 minutes and observe for
any signs of physical incompatibility, such as:
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[e]

Separation: Formation of distinct layers.

o

Precipitation: Formation of solid particles that settle at the bottom.

[¢]

Flocculation: Clumping or aggregation of particles.

[e]

Gel formation: Thickening of the solution.

o Conclusion: If any of these signs appear and do not disperse with further agitation, the
mixture is physically incompatible and should not be tank-mixed.

Protocol 2: Field Trial for Biological Compatibility and
Efficacy Assessment

This protocol provides a general methodology for conducting a field trial to evaluate the
biological compatibility (synergism, antagonism, crop safety) and weed control efficacy of a
penoxsulam tank-mix.

Experimental Design:

e Treatments: Include penoxsulam alone, the tank-mix partner alone, the proposed tank-mix,
a weed-free control (manual weeding), and an untreated (weedy) control.

o Replication: Use a Randomized Complete Block Design (RCBD) with at least three to four
replications.

» Plot Size: The size of individual plots should be sufficient to minimize edge effects and allow
for accurate data collection (e.g., 5m x 4m).

Procedure:

» Site Selection and Preparation: Choose a field with a uniform and representative weed
population. Prepare the land according to standard practices for the specific crop (e.g.,
puddling for transplanted rice).

» Crop Establishment: Transplant or direct-seed the crop uniformly across all plots.

» Herbicide Application:
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o Calibrate the sprayer to ensure accurate and uniform application of the herbicides at the
desired rates.

o Apply the herbicide treatments at the appropriate weed and crop growth stage as per the
product labels. Post-emergence applications are typical for penoxsulam.[4]

o Use a spray volume adequate for thorough coverage (e.g., 300-500 L/ha).

o Data Collection:
o Weed Assessment:
» |dentify and count the dominant weed species.

» Assess weed density (number of weeds/m?2) and weed dry biomass (g/m2) at regular
intervals (e.g., 15, 30, and 45 days after application) using quadrats placed randomly
within each plot.

» Calculate Weed Control Efficiency (WCE) using the formula: WCE (%) = [(WDC - WDT)
/ WDC] x 100, where WDC is the weed dry weight in the control plot and WDT is the
weed dry weight in the treated plot.

o Crop Safety Assessment:

» Visually assess crop phytotoxicity (e.g., stunting, chlorosis, necrosis) at regular intervals
after application using a standardized rating scale (e.g., 0-10, where O is no injury and
10 is crop death).

o Crop Yield and Yield Components:
= At crop maturity, harvest the crop from a designated net plot area within each plot.

» Measure yield components such as the number of productive tillers/panicles, number of
grains per panicle, and 1000-grain weight.

» Determine the final grain yield (t/ha), adjusted to a standard moisture content.
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 Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g.,
Analysis of Variance - ANOVA) to determine the significance of differences between
treatments.

Mandatory Visualization

Proceed

Compatible Incompatible

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b166495?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Inhibits
Y

@cmte Synthase (ALS)

atalyzes Synthesis

Branched-Chain Amino Acids
(Valine, Leucine, Isoleucine)

Protein Synthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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